2H-Cyclopenta[b]furan-2-one, 5-(benzoyloxy)hexahydro-4-[(1E)-3-oxo-4-[3-(trifluoromethyl)phenoxy]-1-buten-1-yl]-, (3aR,4R,5R,6aS)-

• IUPAC Name: [(3aR,4R,5R,6aS)-2-oxo-4-[(E)-3-oxo-4-[3-(trifluoromethyl)phenoxy]but-1-enyl]-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] benzoate
• InChI: InChI=1S/C25H21F3O6/c26-25(27,28)16-7-4-8-18(11-16)32-14-17(29)9-10-19-20-12-23(30)33-22(20)13-21(19)34-24(31)15-5-2-1-3-6-15/h1-11,19-22H,12-14H2/b10-9+/t19-,20-,21-,22+/m1/s1
• InChI Key: DUYJYOSVZGLADH-XYSDSJPHSA-N
• Canonical SMILES: C1C2C(CC(=O)O2)C(C1OC(=O)C3=CC=CC=C3)C=CC(=O)COC4=CC=CC(=C4)C(F)(F)F
• Isomeric SMILES: C1[C@H]2[C@H](CC(=O)O2)[C@H]([C@@H]1OC(=O)C3=CC=CC=C3)/C=C/C(=O)COC4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C25H21F3O6
• Molecular Weight: 474.4 g/mol

Description

The compound “2H-Cyclopenta[b]furan-2-one, 5-(benzoyloxy)hexahydro-4-[(1E)-3-oxo-4-[3-(trifluoromethyl)phenoxy]-1-buten-1-yl]-, (3aR,4R,5R,6aS)-” is a complex organic molecule. It is related to the compound “(3aR,4S,5R,6aS)-(-)-Hexahydro-5-hydroxy-4-(hydroxymethyl)-2H-cyclopenta[b]furan-2-one”, which is also known as (-)-Corey lactone.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with multiple functional groups including a benzoyloxy group, a trifluoromethyl group, and a phenoxy group. The presence of these groups likely contributes to the compound’s chemical properties and reactivity.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It has a melting point of 119-123 °C and shows optical activity with [α]22/D −75°, c = 1 in chloroform. Its empirical formula is C15H16O5, and it has a molecular weight of 276.28.

Scientific Research Applications

Synthetic Pathways and Chemical Reactivity

The synthesis and chemical reactivity of compounds similar to the specified chemical structure have been a focal point of research, highlighting their potential in creating bioactive molecules and polymers derived from renewable resources. The research into bioactive furanyl-substituted nucleobases and nucleosides showcases the significance of furan derivatives in medicinal chemistry, highlighting their role in designing compounds with optimized antiviral, antitumor, and other activities (Ostrowski, 2022). Similarly, advancements in the catalytic transformation of biomass-derived furfurals into cyclopentanones underscore the environmental and sustainable aspects of utilizing furan derivatives for generating valuable chemical products (Dutta & Bhat, 2021).

Environmental and Green Chemistry Applications

The exploration of furan derivatives from plant biomass, like 5-hydroxymethylfurfural (HMF), emphasizes the shift towards sustainable and green chemistry. The conversion of plant biomass into furan derivatives for the production of polymers and functional materials represents a critical step towards reducing dependency on fossil fuels and promoting the use of renewable resources (Chernyshev, Kravchenko, & Ananikov, 2017). This approach not only contributes to the development of new materials but also aligns with environmental sustainability goals.

Mechanism of Action

The mechanism of action of this compound is not clear from the available information.

Safety and Hazards

While specific safety and hazard information for this compound is not available, general precautions should be taken while handling it. These include avoiding contact with skin and eyes, avoiding the formation of dust and aerosols, and providing appropriate exhaust ventilation at places where dust is formed.